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Compound of Interest

Compound Name: C646

Cat. No.: B1668185

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of the histone
acetyltransferase (HAT) p300/CBP inhibitor, C646, in dimethyl sulfoxide (DMSO). Adherence to
this protocol is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction

C646 is a cell-permeable, competitive inhibitor of the p300/CBP histone acetyltransferases with
a reported Ki of 400 nM.[1][2] It is widely used in cellular and biochemical assays to study the
roles of p300/CBP in gene regulation, cell cycle control, and apoptosis.[1][3] Accurate
preparation of a C646 stock solution is the first critical step for in vitro and in vivo studies.
DMSO is the recommended solvent for C646 due to its ability to dissolve a wide range of

organic compounds for biological assays.[4][5]

Quantitative Data Summary

The following table summarizes the key quantitative data for C646 and its solubility in DMSO.
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Parameter Value Reference
Molecular Weight 445.42 g/mol [1][6]
Solubility in DMSO 211 mg/mL (approx. 24.7 mM) [1][4]
Powder: -20°C for up to 3
Recommended Storage [7]
years

In DMSO: -80°C forup to 1 7]

year
Typical Stock Conc. 10 mM - 50 mM [11[7]
Typical Working Conc. 10 uM - 30 uM [2][8]

Experimental Protocol: Preparation of a 10 mM C646
Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM C646 stock solution. Adjust the
quantities proportionally for different volumes or concentrations.

3.1. Materials

e C646 powder (purity 298%)[4]

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

o Optional: Water bath or heat block, sonicator

3.2. Procedure
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e Calculate the required mass of C646:
o To prepare 1 mL of a 10 mM stock solution:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol)
» Mass (mg) = 10 mmol/L x 0.001 L x 445.42 g/mol x 1000 mg/g
= Mass (mg) = 4.45 mg
e Weighing C646:
o Tare a clean, empty microcentrifuge tube on the analytical balance.
o Carefully weigh 4.45 mg of C646 powder directly into the tared tube.
o Record the actual mass weighed.
e Dissolving C646 in DMSO:

o Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the microcentrifuge tube
containing the C646 powder.

o Tightly cap the tube.
e Ensuring Complete Dissolution:
o Vortex the tube vigorously for 1-2 minutes until the C646 is completely dissolved.
o Visually inspect the solution against a light source to ensure there are no visible particles.

o If the compound does not fully dissolve, you can gently warm the solution at 37°C for 10
minutes and/or use an ultrasonic bath for a few minutes.[2][8]

» Aliquoting and Storage:

o Once the C646 is fully dissolved, it is recommended to aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 L) in sterile microcentrifuge tubes.
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o This practice minimizes the number of freeze-thaw cycles, which can degrade the
compound over time.[9]

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term
storage (up to 1 month).[7][9]

3.3. Preparation of Working Solutions

e For cell-based assays, the DMSO stock solution should be diluted in the appropriate culture
medium to the desired final concentration.

e |t is crucial to ensure that the final concentration of DMSO in the culture medium is low
(typically <0.5%) to avoid solvent-induced cytotoxicity.[9]

o Avehicle control (medium with the same final concentration of DMSO) should always be
included in experiments.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the mechanism of action of C646 and the experimental
workflow for preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of C646
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668185#how-to-prepare-c646-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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